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Compound of Interest

Compound Name: 2,3-Dichloro-6-nitrobenzaldehyde

CAS No.: 75618-41-6

Cat. No.: B1310661

Get Quote

2,3-Dichloro-6-nitrobenzaldehyde is a substituted aromatic aldehyde that serves as a

valuable intermediate in synthetic organic chemistry. Its trifunctional nature—an aldehyde for

nucleophilic additions, chloro-substituents for cross-coupling or nucleophilic aromatic

substitution, and a nitro group for reduction to an amine or for its electron-withdrawing effects—

makes it a versatile building block. For researchers in drug development, this compound is

particularly relevant as a reactant in the synthesis of complex heterocyclic scaffolds, such as

staurosporinone analogues, which are known to act as protein kinase C inhibitors[1].

Understanding its reactivity is key, but a mastery of its safety profile is a non-negotiable

prerequisite to its use in any laboratory setting.

Chemical and Physical Properties
A precise understanding of a compound's physical properties is the foundation of its safe

handling. These parameters dictate appropriate storage conditions, predict its physical state

during an experiment, and inform emergency response procedures. The data for 2,3-Dichloro-
6-nitrobenzaldehyde is summarized below.
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Property Value Source

CAS Number 75618-41-6 [2][3][4]

Molecular Formula C₇H₃Cl₂NO₃ [2][5][6]

Molecular Weight 220.01 g/mol [2][6][7]

Appearance Off-White to Pale Beige Solid [7]

Melting Point

108 - 111 °F / 42 - 44 °C

(literature value for a related

isomer)

[8]

Boiling Point

307 °F / 153 °C at 31 hPa

(literature value for a related

isomer)

[8]

Purity Typically ≥97% [2]

Section 2: A Deep Dive into the Hazard Profile
The toxicological properties of many specialized research chemicals are not always thoroughly

investigated[8][9]. Consequently, researchers may encounter safety data sheets from different

suppliers with slight variations in their hazard classifications. For 2,3-Dichloro-6-
nitrobenzaldehyde, some sources indicate severe corrosive properties, while others classify it

as an irritant and harmful if swallowed. This guide adopts the most conservative assessment,

treating the compound with the highest level of precaution indicated by available data.

GHS Classification and Precautionary Measures
The Globally Harmonized System (GHS) provides a standardized framework for

communicating hazards. The primary and most severe classification identifies this compound

as a significant corrosive threat and an environmental hazard.
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GHS Classification Code Description

Signal Word Danger

Hazard Pictograms Corrosion, Environment

Hazard Statements H314
Causes severe skin burns and

eye damage.

H411
Toxic to aquatic life with long

lasting effects.

Precautionary Statements P260 Do not breathe dusts or mists.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[8]

[10]

P301+P330+P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.

P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[8]

P310
Immediately call a POISON

CENTER or doctor/physician.

P273
Avoid release to the

environment.[8]
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P501

Dispose of contents/container

to an approved waste disposal

plant.[8]

Note: Some sources may classify this compound under the "Warning" signal word with hazard

statements H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious

eye irritation), and H335 (May cause respiratory irritation)[8]. Given the potential for severe

corrosivity (H314), the more stringent "Danger" classification should always be assumed.

Toxicological Insights
Beyond the immediate GHS classifications, it is crucial to understand the broader toxicological

context for the chemical classes to which this compound belongs: aromatic nitro compounds

and aldehydes.

Corrosivity (H314): This is the most acute and immediate danger. The chemical can cause

irreversible damage to skin and eyes upon contact. This necessitates the use of robust

personal protective equipment (PPE), including a face shield and appropriate chemical-

resistant gloves.

General Aldehyde Hazards: Aldehydes as a class are known irritants to the skin, eyes, and

mucous membranes. Inhalation can lead to coughing and respiratory distress.

Aromatic Nitro Compound Systemic Effects: Should absorption occur, aromatic nitro

compounds can induce methaemoglobinaemia. This condition impairs the ability of red blood

cells to transport oxygen, leading to symptoms such as headache, dizziness, cyanosis (a

bluish discoloration of the skin), cardiac dysrhythmias, and a drop in blood pressure[8]. While

this is a general class effect, it underscores the importance of preventing systemic exposure.

Section 3: Proactive Risk Management and Handling
Protocols
A proactive safety culture is built on established protocols that are both understood and

consistently practiced. The following sections detail the necessary controls and procedures for

handling 2,3-Dichloro-6-nitrobenzaldehyde.
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Engineering Controls: The First Line of Defense
Personal protective equipment is the last line of defense; the first is always engineering

controls.

Chemical Fume Hood: All manipulations of 2,3-Dichloro-6-nitrobenzaldehyde, including

weighing, dispensing, and reaction setup, must be performed inside a certified chemical

fume hood. This is critical to prevent inhalation of any dust particles and to contain potential

spills.

Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are

diluted and exhausted.

Safety Stations: An operational safety shower and eyewash station must be located in

immediate proximity to the handling area.

Personal Protective Equipment (PPE) Selection
Workflow
The choice of PPE is not arbitrary; it is a direct response to the specific hazards posed by the

chemical. The following workflow ensures a self-validating system for PPE selection.
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Hazard Assessment

Required PPE

Start: Handling
2,3-Dichloro-6-nitrobenzaldehyde

Primary Hazards:
- H314: Corrosive (Skin/Eyes)

- H411: Aquatic Toxicity
- Potential Inhalation of Dust

Body Protection:
- Chemical-resistant Lab Coat Protects against splashes 

Hand Protection:
- Nitrile or Neoprene Gloves

- Check manufacturer's breakthrough time
 Prevents skin contact 

Eye/Face Protection:
- Safety Goggles (ANSI Z87.1)

- Full-Face Shield

 Prevents severe eye damage 

Respiratory Protection:
- Required if dust is generated

- N95/P100 respirator

 Prevents inhalation 

Click to download full resolution via product page

Caption: PPE selection workflow based on hazard assessment.

Protocol: Weighing and Dispensing Solid 2,3-Dichloro-6-
nitrobenzaldehyde
This protocol is designed to minimize exposure and prevent contamination.

Preparation:

Don all required PPE as determined by the workflow above (lab coat, safety goggles, face

shield, chemical-resistant gloves).

Ensure the chemical fume hood sash is at the appropriate working height.
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Decontaminate the work surface and the analytical balance within the fume hood.

Place a labeled, tared weigh boat or reaction vessel on the balance.

Dispensing:

Retrieve the stock bottle from its designated storage location (see Section 4).

Open the container slowly inside the fume hood to avoid creating airborne dust.

Use a clean, dedicated spatula to carefully transfer the desired amount of solid to the

weigh boat. Causality Note: Avoid scooping aggressively or dropping the solid from a

height, as this increases the generation of fine dust particles that are easily inhaled.

Securely close the stock bottle immediately after dispensing.

Cleanup:

Carefully clean the spatula with a solvent-moistened wipe (e.g., ethanol or isopropanol),

disposing of the wipe in the designated solid hazardous waste container.

Wipe down the work surface and any potentially contaminated areas.

Remove gloves using the proper technique (skin-to-skin, glove-to-glove) and dispose of

them in the solid hazardous waste.

Wash hands thoroughly with soap and water after the procedure is complete.

Section 4: Chemical Stability and Storage
Proper storage is essential for maintaining the chemical's integrity and preventing hazardous

situations.
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Parameter Recommendation Rationale

Temperature 2-8°C (Refrigerator)
Slows potential degradation

pathways.

Atmosphere
Under inert atmosphere (e.g.,

Argon, Nitrogen)

The compound is listed as

hygroscopic; inert gas prevents

moisture uptake and potential

reaction.[7]

Container
Tightly closed, original supplier

bottle

Prevents contamination and

release into the environment.

[8][10]

Location
Well-ventilated, designated

chemical storage area

Ensures containment in case

of a leak and separates it from

incompatible materials.

Hazardous Incompatibilities
To prevent uncontrolled reactions, 2,3-Dichloro-6-nitrobenzaldehyde should be stored

separately from:

Strong Oxidizing Agents: Can lead to vigorous or explosive reactions.

Strong Reducing Agents: May react exothermically with the nitro group.

Strong Bases and Acids: Can catalyze unwanted side reactions or degradation.[11]

Section 5: Emergency Response Protocols
Preparedness is the key to mitigating the impact of an accidental release or exposure.

Spill Response Decision Tree
The appropriate response to a spill depends on its scale and location.
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Minor Spill (<5g, in Fume Hood) Major Spill (>5g or Outside Hood)

Spill Occurs

1. Alert nearby personnel

 Minor 

1. Evacuate immediate area

 Major 

2. Cover with inert absorbent
(vermiculite, sand)

3. Carefully sweep into
a labeled waste container

4. Decontaminate area
with soap and water

2. Alert EH&S / Emergency Response

3. Secure the area
(close doors, restrict access)

4. Wait for professional responders

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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